Cas no 82475-02-3 (5-hydroxy-6-methoxyflavone-7-O-β-D-glucuronide methyl ester)

• Product name: 5-hydroxy-6-methoxyflavone-7-O-β-D-glucuronide methyl ester
• CAS No: 82475-02-3
• MF: C₂₃H₂₂O₁₁
• MW: 474.41400
• CID: 3038793
• PubChem ID: 21721956

5-hydroxy-6-methoxyflavone-7-O-β-D-glucuronide methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-6-methoxyflavone-7-O-β-D-glucuronide methyl ester
• Oroxylin A 7-O-
• A-D-glucuronide methyl ester
• 82475-02-3
• 82475-01-2
• methyl (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(5-hydroxy-6-methoxy-4-oxo-2-phenylchromen-7-yl)oxyoxane-2-carboxylate
• HY-N10799
• Oroxylin A 7-O-beta-D-glucuronide methyl ester
• CS-0636394
• DA-76465
• FS-7638

• Inchi： InChI=1S/C23H22O11/c1-30-20-14(33-23-19(28)17(26)18(27)21(34-23)22(29)31-2)9-13-15(16(20)25)11(24)8-12(32-13)10-6-4-3-5-7-10/h3-9,17-19,21,23,25-28H,1-2H3/t17-,18-,19+,21-,23?/m0/s1
• InChI Key： BLLTXLXSBUMNOK-PZRWOILUSA-N
• SMILES： COC1=C(C=C2C(=C1O)C(=O)C=C(C3=CC=CC=C3)O2)OC4[C@@H]([C@H]([C@@H]([C@@H](C(=O)OC)O4)O)O)O

Computed Properties

• Exact Mass: 474.11600
• Monoisotopic Mass: 474.11621151Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 165.12000
• LogP: 0.53360